N-(3-Methylphenyl)-4-[(3-methylpyridin-2-yl)oxymethyl]piperidine-1-carboxamide

• IUPAC Name: N-(3-methylphenyl)-4-[(3-methylpyridin-2-yl)oxymethyl]piperidine-1-carboxamide
• InChI: InChI=1S/C20H25N3O2/c1-15-5-3-7-18(13-15)22-20(24)23-11-8-17(9-12-23)14-25-19-16(2)6-4-10-21-19/h3-7,10,13,17H,8-9,11-12,14H2,1-2H3,(H,22,24)
• InChI Key: IUIXIFZVPVQYTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)N2CCC(CC2)COC3=C(C=CC=N3)C
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

“N-(3-Methylphenyl)-4-[(3-methylpyridin-2-yl)oxymethyl]piperidine-1-carboxamide” is a complex organic compound. It contains a piperidine ring, which is a common structure in many pharmaceuticals and other active compounds. The compound also contains a carboxamide group, which is a functional group that is often involved in drug-receptor interactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperidine ring, a carboxamide group, and methylphenyl and methylpyridinyl groups. These groups could potentially engage in a variety of interactions, including hydrogen bonding, pi stacking, and van der Waals interactions.

Physical And Chemical Properties Analysis

Some physical and chemical properties can be predicted based on the compound’s structure. For example, the presence of the polar carboxamide group could impact the compound’s solubility in different solvents. The compound’s boiling point, density, and refractive index could also be predicted.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological target. For example, if it were a pharmaceutical, its mechanism of action could involve binding to a specific receptor or enzyme.

Safety and Hazards

Without specific data, it’s difficult to provide detailed information on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its intended use or biological activity. For example, if it showed promise as a pharmaceutical, future research could involve further optimization of the compound, investigation of its mechanism of action, and preclinical and clinical testing.